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Compound of Interest

Compound Name: Brinzolamide-d5

Cat. No.: B563267 Get Quote

An in-depth examination of the synthesis, analytical applications, and mechanism of action of

the deuterated carbonic anhydrase inhibitor, Brinzolamide-d5.

This technical guide provides a comprehensive overview of Brinzolamide-d5, a deuterated

analog of the carbonic anhydrase inhibitor Brinzolamide. Designed for researchers, scientists,

and drug development professionals, this document details the compound's chemical

properties, analytical methodologies for its quantification, and the biochemical pathways

associated with its therapeutic effects.

Core Compound Data
Brinzolamide-d5 serves as a crucial internal standard for the accurate quantification of

Brinzolamide in biological matrices during pharmacokinetic and metabolic studies. Its key

identifiers and physicochemical properties are summarized below.
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Property Value Reference

CAS Number 1217651-02-9

Molecular Formula C₁₂H₁₆D₅N₃O₅S₃

Molecular Weight 388.5 g/mol

Formal Name

(4R)-4-(ethyl-1,1,2,2,2-d₅-

amino)-3,4-dihydro-2-(3-

methoxypropyl)-2H-thieno[3,2-

e]-1,2-thiazine-6-sulfonamide

1,1-dioxide

Purity ≥99% deuterated forms (d₁-d₅)

Formulation A solid

Solubility Soluble in DMSO

Mechanism of Action: Carbonic Anhydrase
Inhibition
Brinzolamide exerts its therapeutic effect by inhibiting carbonic anhydrase, a key enzyme in the

ciliary processes of the eye responsible for the production of aqueous humor. By blocking this

enzyme, Brinzolamide reduces the formation of bicarbonate ions, which in turn decreases fluid

transport and lowers intraocular pressure. This mechanism is pivotal in the management of

open-angle glaucoma and ocular hypertension.
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Mechanism of Action of Brinzolamide
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Experimental Workflow for Brinzolamide Quantification

Sample Collection
(Aqueous Humor, Tissues, Tears)

Sample Preparation
(Extraction & Fortification with Brinzolamide-d5 IS)

LC Separation
(Gradient Elution)

Mass Spectrometry
(Positive ESI)

MS/MS Detection
(Quantification)

Data Analysis
(Pharmacokinetic Modeling)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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